Cas no 2155851-97-9 (2-amino-2-(3,5-dihydroxyphenyl)acetic acid, trifluoroacetic acid)

• Product Name: 2-amino-2-(3,5-dihydroxyphenyl)acetic acid, trifluoroacetic acid
• CAS No: 2155851-97-9
• MF: C₁₀H₁₀F₃NO₆
• MW: 297.184713840485
• CID: 6429202
• PubChem ID: 132354270
• Update Time: 2025-10-21

2-amino-2-(3,5-dihydroxyphenyl)acetic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dihydroxyphenyl)acetic acid, trifluoroacetic acid
• 2-amino-2-(3,5-dihydroxyphenyl)acetic acid trifluoroacetic acid
• 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid;2,2,2-trifluoroacetic acid
• Z3014398879
• 2155851-97-9
• starbld0039560
• 2-amino-2-(3,5-dihydroxyphenyl)acetic acid; trifluoroacetic acid
• 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• EN300-1268192

• Inchi： 1S/C8H9NO4.C2HF3O2/c9-7(8(12)13)4-1-5(10)3-6(11)2-4;3-2(4,5)1(6)7/h1-3,7,10-11H,9H2,(H,12,13);(H,6,7)
• InChI Key： XVJDFRXQMBUHKW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC1C=C(C=C(C=1)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 297.04602153g/mol
• Monoisotopic Mass: 297.04602153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Additional information on 2-amino-2-(3,5-dihydroxyphenyl)acetic acid, trifluoroacetic acid

2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid, Trifluoroacetic Acid

2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) is a biologically active compound with significant potential in the fields of pharmacology and biochemistry. This compound, identified by the CAS number 2155851-97-9, has garnered attention due to its unique structural properties and promising applications in drug development. The molecule consists of a dihydroxyphenyl group attached to an amino acetic acid backbone, which contributes to its versatile reactivity and bioavailability. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool in the exploration of novel therapeutic agents.

The trifluoroacetic acid (TFA) counterion is a critical component of this compound, enhancing its stability and solubility. TFA is widely recognized for its ability to stabilize amino acids and peptides, ensuring the compound's efficacy in various biological systems. Researchers have demonstrated that 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) exhibits potent antioxidant and anti-inflammatory properties, which are attributed to the hydroxyl groups on the aromatic ring. These groups facilitate hydrogen bonding and redox cycling, enabling the compound to neutralize reactive oxygen species and mitigate oxidative stress.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA). Using molecular docking studies, scientists have identified key binding sites on target proteins, such as kinases and receptors, which are implicated in various pathological conditions. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies against neurodegenerative diseases and inflammatory disorders.

In addition to its pharmacological applications, 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) has shown promise in the field of nutraceuticals. Its ability to modulate cellular energy metabolism and enhance mitochondrial function has led to its investigation as a potential ingredient in functional foods and dietary supplements. Preliminary clinical trials have indicated that supplementation with this compound may improve physical performance and cognitive function in healthy individuals.

The synthesis of 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of TFA as a counterion ensures high purity and stability of the final product, which is essential for its application in biomedical research. Researchers have also explored alternative synthetic routes to improve yield and reduce costs, making this compound more accessible for large-scale production.

Despite its numerous advantages, the use of 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) is not without challenges. The compound's hydrophilic nature may limit its bioavailability when administered orally, necessitating innovative delivery systems such as lipid nanoparticles or micelles. Furthermore, long-term safety studies are required to assess potential adverse effects associated with chronic use.

In conclusion, 2-Amino-2-(3,5-Dihydroxyphenyl)Acetic Acid (TFA) represents a significant advancement in the field of chemical biology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs and improving human health.